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Compound of Interest

Compound Name: ARUK3001185

Cat. No.: B11932649

Application Notes and Protocols for
ARUK3001185

For Researchers, Scientists, and Drug Development Professionals

Introduction

ARUK3001185 is a potent and selective inhibitor of Notum, a carboxylesterase that negatively
regulates the Wnt signaling pathway.[1] By inhibiting Notum, ARUK3001185 can restore Wnt
signaling, making it a valuable tool for research in areas such as neurodegenerative diseases,
cancer, and regenerative medicine.[1][2] These application notes provide detailed information
on the solubility of ARUK3001185, protocols for its use in cell-based assays, and an overview
of its mechanism of action.

Physicochemical Properties

Property Value Source
Molecular Weight 282.047 g/mol [3]
Formula CoH4Cl2F3N3 [1]
Appearance Solid [1]
CAS Number 2411969-39-4 [1]
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Solubility Data

ARUK3001185 exhibits good solubility in dimethyl sulfoxide (DMSO). Information regarding its
solubility in other common laboratory solvents such as ethanol or aqueous buffers is not readily
available and should be determined empirically.

Solvent Concentration mg/mL Conversion  Source

DMSO 10 mM ~2.82 mg/mL 3]

Note on Solution Stability: Stock solutions of compounds in DMSO are generally stable. For
long-term storage, it is recommended to store aliquots at -20°C or -80°C to avoid repeated
freeze-thaw cycles.[1][4] Studies have shown that many compounds in DMSO are stable for
extended periods under proper storage conditions.[4][5]

Signaling Pathway

ARUK3001185 acts by inhibiting the enzymatic activity of Notum. Notum is a secreted
carboxylesterase that removes a palmitoleate group from Wnt proteins, rendering them
inactive.[2] By inhibiting Notum, ARUK3001185 prevents the deacylation of Wnt proteins,
allowing them to bind to their Frizzled (FZD) receptors and LRP5/6 co-receptors. This leads to
the stabilization and nuclear translocation of 3-catenin, which then activates TCF/LEF (T-cell
factor/lymphoid enhancer factor) transcription factors, resulting in the expression of Wnt target
genes.[6]

Figure 1: Mechanism of action of ARUK3001185 in the Wnt signaling pathway.

Experimental Protocols
Preparation of Stock Solutions

e Materials:
o ARUK3001185 (solid)
o Dimethyl sulfoxide (DMSOQ), sterile, cell culture grade

o Sterile microcentrifuge tubes
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e Procedure: a. Briefly centrifuge the vial of ARUK3001185 to ensure all the solid is at the
bottom. b. Under sterile conditions, add the appropriate volume of DMSO to the vial to
achieve a 10 mM stock solution. For example, to prepare 1 mL of a 10 mM stock solution,
add 1 mL of DMSO to 2.82 mg of ARUK3001185. c. Vortex briefly until the solid is
completely dissolved. d. Aliquot the stock solution into single-use volumes to minimize
freeze-thaw cycles. e. Store the aliquots at -20°C or -80°C. Stored properly, the stock
solution should be stable for at least 6 months.[1]

In Vitro Cell-Based Assay: TCF/LEF Reporter Assay

This protocol is designed to measure the ability of ARUK3001185 to restore Wnt signaling in
the presence of Notum using a TCF/LEF luciferase reporter cell line (e.g., HEK293T-TCF/LEF).
ARUK3001185 has been shown to restore Wnt signaling in such an assay with an ECso of 110
nM.[3][6]

e Materials:
o HEK293T-TCF/LEF reporter cell line
o Complete cell culture medium (e.g., DMEM with 10% FBS)
o Recombinant Wnt3a protein
o Recombinant Notum protein
o ARUK3001185 stock solution (10 mM in DMSO)
o White, clear-bottom 96-well plates
o Luciferase assay reagent
o Luminometer

o Experimental Workflow:
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1. Seed Cells
HEK293T-TCF/LEF cellsin a
96-well plate (e.g., 20,000 cells/well)

Incubate overnight

2. Prepare Treatment Solutions
- Vehicle Control
- Wnt3a + Notum
- Wnt3a + Notum + ARUK3001185 (serial dilutions)

:

3. Treat Cells
Add treatment solutions to the cells

l

4. Incubate
Incubate for 18-24 hours at 37°C, 5% CO2

:

5. Measure Luciferase Activity
Add luciferase substrate and measure
luminescence with a luminometer

;

6. Data Analysis
Normalize data to controls and
determine ECso of ARUK3001185

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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